4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 4-(azetidin-3-yloxymethyl)cyclohexan-1-ol
• InChI: InChI=1S/C10H19NO2/c12-9-3-1-8(2-4-9)7-13-10-5-11-6-10/h8-12H,1-7H2
• InChI Key: ADTAQNAIPLTMND-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1COC2CNC2)O

Description

4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol is a cyclohexanol derivative with a substituted azetidine moiety at the 4-position of the cyclohexane ring. The compound features an ether linkage between a methyl group (attached to the cyclohexanol) and the azetidin-3-yloxy group, a saturated three-membered nitrogen-containing heterocycle.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol typically involves the reaction of cyclohexanol derivatives with azetidine-based reagents. One common method includes the nucleophilic substitution reaction where azetidine is introduced to a cyclohexanol derivative under basic conditions. The reaction may be catalyzed by bases such as sodium hydride or potassium carbonate in solvents like dimethylformamide or tetrahydrofuran.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent reaction conditions would be critical to achieving the desired product quality.

Chemical Reactions Analysis

Types of Reactions

4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to remove the hydroxyl group or to modify the azetidine ring.

Substitution: The azetidine ring can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts like palladium on carbon or reagents like lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Cyclohexanone derivatives.

Reduction: Cyclohexane derivatives.

Substitution: Various azetidine-substituted cyclohexanols.

Scientific Research Applications

The compound 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol (also known as 2-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol) is a synthetic organic compound with an azetidine ring and a cyclohexanol moiety. It has a hydroxyl group attached to a cyclohexane ring, further substituted with an azetidine derivative through a methylene bridge. This structure gives it unique chemical and biological properties, making it interesting for medicinal chemistry and materials science.

Scientific Research Applications

4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol has applications in scientific research, including:

• Biological Research It is used as a probe in biochemical assays to study enzyme interactions.
• Chemistry It serves as a building block for synthesizing more complex molecules.
• Medicine It is investigated for potential therapeutic effects, particularly in treating cancer and neurological disorders.
• Pharmacology Research indicates it may possess pharmacological properties, including antimicrobial activity against specific bacterial strains. Studies suggest it may have antifungal properties against Candida species.
• Receptor Modulation Studies on its interactions with biological targets suggest it can modulate specific receptors, such as the CCR6 receptor, offering potential therapeutic applications, especially in inflammatory diseases and cancer treatment.

Research Findings

• Antimicrobial Activity Preliminary studies suggest that this compound may possess antimicrobial properties against specific bacterial strains.
• Neuroprotective Effects Studies have explored its potential neuroprotective effects in models of neurodegenerative diseases, indicating it could reduce oxidative stress markers in neuronal cells.
• Cancer Research Studies have investigated its anticancer properties, with promising results in inhibiting tumor cell proliferation in vitro.

Chemical Reactions

(1R,2R)-2-(Azetidin-3-yloxy)cyclohexan-1-ol;hydrochloride undergoes various chemical reactions:

• Oxidation The hydroxyl group can be oxidized to form ketones or aldehydes. Common oxidizing reagents include osmium tetroxide, potassium permanganate, or chromium trioxide.
• Reduction The compound can be reduced to form alcohols or amines. Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.
• Substitution The azetidin-3-yloxy group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions. Common reagents include halogens, acids, and bases, with conditions varying depending on the desired substitution.

Mechanism of Action

The mechanism of action of 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol involves its interaction with specific molecular targets. The azetidine ring can interact with enzymes or receptors, potentially inhibiting or modulating their activity. The hydroxyl group may also play a role in hydrogen bonding and other interactions that influence the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Analysis

The table below summarizes key structural differences and similarities with related compounds:

Compound Name	Substituent at 4-Position	Functional Groups	Molecular Formula	Molecular Weight (Da)	Key References
4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol	(Azetidin-3-yloxy)methyl	Alcohol, ether, azetidine	C₁₁H₂₁NO₂	199.29*
Ambroxol HCl (4-[(2-Amino-3,5-dibromophenyl)methylamino]cyclohexan-1-ol)	(2-Amino-3,5-dibromophenyl)methylamino	Alcohol, amine, aromatic bromine	C₁₃H₁₈Br₂N₂O	378.01
Tramadol (rac-(1R,2R)-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexan-1-ol)	2-(Dimethylamino)methyl (at 2-position)	Alcohol, amine, methoxy aromatic	C₁₆H₂₅NO₂	263.37
4-[(Azetidin-1-yl)methyl]cyclohexane-1-carboxylic acid	(Azetidin-1-yl)methyl	Carboxylic acid, azetidine	C₁₁H₁₉NO₂	197.27
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol	(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl	Alcohol, oxadiazole	C₁₂H₁₉N₃O₂	237.30

*Calculated based on molecular formula.

Key Observations:

• Substituent Complexity: The target compound’s azetidine-ether substituent is less bulky than Ambroxol’s brominated aromatic group but more rigid than Tramadol’s dimethylamino group.
• Functional Groups : Unlike 4-[(Azetidin-1-yl)methyl]cyclohexane-1-carboxylic acid , the target retains an alcohol group, which may enhance hydrogen bonding capacity compared to the carboxylic acid analog.
• Heterocycles : The azetidine ring (3-membered) vs. oxadiazole (5-membered) in ’s compound impacts electronic properties and metabolic stability.

Physicochemical Properties

Available data for select analogs:

Compound Name	logP	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Polar Surface Area (Ų)	References
4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol	~1.2*	1 (alcohol)	3 (ether, azetidine N)	~41*	Estimated
4-[(Azetidin-1-yl)methyl]cyclohexane-1-carboxylic acid	-1.32	1 (carboxylic acid)	3 (azetidine N, COOH)	41
Ambroxol HCl	~2.5†	2 (alcohol, amine)	4 (amine, ether)	~70

*Estimated using analogous compounds; †Predicted via computational tools.

Key Observations:

• Lipophilicity : The target compound’s logP (~1.2) is higher than the carboxylic acid analog (-1.32) , suggesting better membrane permeability.

Biological Activity

4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol is a synthetic compound characterized by the presence of an azetidine ring and a cyclohexanol moiety. This unique structural combination has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer research. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol features a hydroxyl group attached to a cyclohexane ring, which is substituted with an azetidine derivative through a methylene bridge. This configuration endows the compound with distinctive chemical reactivity and biological activity profiles.

Property	Description
Molecular Formula	C$_{12}$H$_{21}$N$_{1}$O$_{2}$
Molecular Weight	211.31 g/mol
Functional Groups	Hydroxyl (-OH), Azetidine

The biological activity of 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The azetidine ring can modulate enzyme activity or receptor function, potentially leading to therapeutic effects. The hydroxyl group may participate in hydrogen bonding, enhancing the compound's binding affinity to biological targets.

Antimicrobial Activity

Research indicates that 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol exhibits significant antimicrobial properties. In vitro studies have shown its effectiveness against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The minimum inhibitory concentration (MIC) values for these pathogens suggest that the compound could serve as a promising candidate for developing new antimicrobial agents .

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it can inhibit the proliferation of cancer cell lines such as HeLa (cervical cancer) and A549 (lung cancer). The half-maximal inhibitory concentration (IC50) values observed in these studies indicate moderate potency, warranting further exploration into its mechanism of action against cancer cells .

Case Studies

Case Study 1: Antimicrobial Efficacy
In a recent study, 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol was evaluated for its antibacterial effects against MRSA. The study reported an MIC value of 32 µg/mL, demonstrating substantial antibacterial activity compared to standard antibiotics .

Case Study 2: Anticancer Potential
Another investigation assessed the anticancer effects of the compound on HeLa cells. Results indicated an IC50 value of approximately 50 µg/mL, suggesting that the compound can effectively inhibit cell growth and may induce apoptosis in cancer cells.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications to the azetidine ring or cyclohexanol moiety can significantly affect the biological activity of the compound. For instance, substituents on the azetidine ring enhance binding affinity to target enzymes, thereby increasing antimicrobial potency .

Computational Studies

In silico studies have provided insights into the binding interactions between 4-[(Azetidin-3-yloxy)methyl]cyclohexan-1-ol and target proteins involved in bacterial virulence. These studies suggest that the compound may inhibit key regulatory proteins such as AgrA in Staphylococcus aureus, which are crucial for bacterial pathogenicity .